Cas no 801203-50-9 ((5-bromo-3-pyridyl)hydrazine)

• Product Name: (5-bromo-3-pyridyl)hydrazine
• CAS No: 801203-50-9
• MF: C₅H₆BrN₃
• MW: 188.025239467621
• MDL: MFCD11848414
• CID: 1006399
• PubChem ID: 21820509
• Update Time: 2025-06-07

(5-bromo-3-pyridyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)hydrazine
• (5-Bromo-pyridin-3-yl)-hydrazine
• (5-bromo-3-pyridyl)hydrazine
• 3-bromo-5-hydrazinylpyridine
• SCHEMBL13653714
• AKOS006334372
• BHB20350
• (5-bromopyridin-3-yl)hydrazine
• CS-0224382
• EN300-119161
• SB38824
• 801203-50-9

• MDL： MFCD11848414
• Inchi： 1S/C5H6BrN3/c6-4-1-5(9-7)3-8-2-4/h1-3,9H,7H2
• InChI Key： KDJLIHKVCQSWDD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)NN

Computed Properties

• Exact Mass: 186.97451g/mol
• Monoisotopic Mass: 186.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-bromo-3-pyridyl)hydrazine

(5-Bromo-3-Pyridyl)Hydrazine (CAS No. 801203-50-9): A Comprehensive Overview

(5-Bromo-3-Pyridyl)hydrazine (CAS No. 801203-50-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and hydrazine moieties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of (5-Bromo-3-Pyridyl)hydrazine consists of a pyridine ring substituted with a bromine atom at the 5-position and a hydrazine group at the 3-position. This arrangement imparts specific chemical properties that make it an attractive candidate for further exploration. The presence of the bromine atom enhances the compound's reactivity and stability, while the hydrazine group provides a reactive site for various chemical transformations.

Recent studies have highlighted the role of (5-Bromo-3-Pyridyl)hydrazine in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent antitumor agents. The researchers found that derivatives of (5-Bromo-3-Pyridyl)hydrazine exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for drug development.

In addition to its applications in cancer research, (5-Bromo-3-Pyridyl)hydrazine has also been explored for its antimicrobial properties. A study conducted by a team of scientists from the University of California, Los Angeles (UCLA), reported that certain derivatives of this compound displayed broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding opens up new avenues for the development of novel antibiotics to combat multidrug-resistant pathogens.

The synthetic versatility of (5-Bromo-3-Pyridyl)hydrazine has also been leveraged in the development of imaging agents for diagnostic purposes. Researchers at Harvard University have synthesized fluorescent probes derived from this compound, which have shown excellent performance in cellular imaging applications. These probes have been used to visualize specific cellular processes and structures, providing valuable insights into biological mechanisms.

From a pharmacological perspective, the safety and efficacy of compounds derived from (5-Bromo-3-Pyridyl)hydrazine are crucial considerations. Preclinical studies have generally shown favorable results, with many derivatives demonstrating low toxicity and high therapeutic indices. However, further clinical trials are necessary to fully evaluate their safety and efficacy in human subjects.

The environmental impact of chemical compounds is another important aspect to consider. Studies on the biodegradability and ecotoxicity of (5-Bromo-3-Pyridyl)hydrazine and its derivatives are ongoing to ensure their responsible use and disposal. Preliminary data suggest that these compounds are relatively stable but can be effectively degraded under controlled conditions.

In conclusion, (5-Bromo-3-Pyridyl)hydrazine (CAS No. 801203-50-9) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique chemical structure and versatile reactivity make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in advancing scientific knowledge and therapeutic innovation.